![molecular formula C16H22O3 B12103285 2-Propenoic acid, 2-methyl-, 2-[(3A,4,5,6,7,7A-hexahydro-4,7-methano-1H-inden-6-YL)oxy]ethyl ester](/img/structure/B12103285.png)
2-Propenoic acid, 2-methyl-, 2-[(3A,4,5,6,7,7A-hexahydro-4,7-methano-1H-inden-6-YL)oxy]ethyl ester
Overview
Description
Chemical Name: 2-Propenoic acid, 2-methyl-, 2-[(3a,4,5,6,7,7a-hexahydro-4,7-methano-1H-inden-6-yl)oxy]ethyl ester
CAS Number: 66008-64-8
Molecular Formula: C₁₆H₂₂O₃
Molecular Weight: 262.34 g/mol
Description: This compound is an ester derivative of 2-methylacrylic acid (also known as methacrylic acid) with a unique bridged bicyclic structure. The “hexahydro-4,7-methano-1H-inden-6-yl” moiety contributes to its intriguing properties.
Preparation Methods
Synthetic Routes: The synthesis of this compound involves esterification of 2-methylacrylic acid with an alcohol containing the hexahydro-4,7-methano-1H-inden-6-yl group.
Reaction Conditions: Typically, the reaction is carried out under acidic conditions using a suitable acid catalyst.
Industrial Production: While specific industrial methods may vary, manufacturers often employ efficient esterification processes to produce this compound.
Chemical Reactions Analysis
Reactivity: As an ester, it can undergo various reactions
Common Reagents and Conditions: Acidic or basic hydrolysis conditions, reducing agents, and nucleophiles.
Major Products: Hydrolysis yields the corresponding carboxylic acid and alcohol.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis due to its unique structure.
Biology: Investigated for potential biological activities (e.g., antimicrobial, antitumor).
Medicine: Research on its pharmacological properties and potential drug development.
Industry: Employed in the production of specialty chemicals.
Mechanism of Action
Targets: The compound’s effects likely involve interactions with cellular receptors or enzymes.
Pathways: Further studies are needed to elucidate specific pathways.
Comparison with Similar Compounds
Uniqueness: Its bridged bicyclic structure sets it apart from other esters.
Similar Compounds: While this compound is relatively rare, related esters include methacrylic acid esters and other bicyclic derivatives.
Remember, this compound’s unique structure makes it an intriguing subject for scientific exploration.
Properties
IUPAC Name |
2-(8-tricyclo[5.2.1.02,6]dec-3-enyloxy)ethyl 2-methylprop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O3/c1-10(2)16(17)19-7-6-18-15-9-11-8-14(15)13-5-3-4-12(11)13/h3-4,11-15H,1,5-9H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZCOEAIFIFURAN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)OCCOC1CC2CC1C3C2C=CC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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